(4-{[2-(Methoxycarbonyl)benzyl]oxy}phenyl)acetic acid

• Molecular Formula: C17H16O5
• Molecular Weight: 300.30 g/mol
• IUPAC Name: 2-[4-[(2-methoxycarbonylphenyl)methoxy]phenyl]acetic acid
• InChI: InChI=1S/C17H16O5/c1-21-17(20)15-5-3-2-4-13(15)11-22-14-8-6-12(7-9-14)10-16(18)19/h2-9H,10-11H2,1H3,(H,18,19)
• InChI Key: UBFBCWXZPLMOHR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1COC2=CC=C(C=C2)CC(=O)O

Description

(4-{[2-(Methoxycarbonyl)benzyl]oxy}phenyl)acetic acid is a useful research compound. Its molecular formula is C17H16O5 and its molecular weight is 300.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Hydroxyphenylacetic acid (760 mg, 4.995 mmol) was dissolved in ethanol (99.5%, 20 ml). Potassium hydroxide (560.5 mg, 9.99 mmol) was added. The mixture was stirred at room temperature for 30 minutes. 2-Bromomethylbenzoic acid methyl ester (1144.2 mg, 4.995 mmol) was then dropped in. The resulting mixture was heated to reflux for 2 hours and then evaporated in vacuum to dry. Water and ethyl acetate were added into the residue and the phases were separated. The water phase was acidified with 10% hydrochloric acid, pH˜5, and then extracted with ethyl acetate. The organic phase was dried with magnesium sulphate and evaporated in vacuum to dry. Chromatography of the residue on a column (ISOLUTE® SI, 5 g/6 ml) using DCM, MeOH/DCM (1:99) as eluant gave the desired product (262 mg), yield 17.5%.